Cas no 1219906-95-2 (2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• CAS No: 1219906-95-2
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 6092114
• PubChem ID: 49671280
• Update Time: 2025-05-18

2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide
• 2-(1,2-benzoxazol-3-yl)-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]acetamide
• 2-(benzo[d]isoxazol-3-yl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide
• 2-(1,2-benzoxazol-3-yl)-N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}acetamide
• AKOS024642161
• F2342-0194
• 1219906-95-2

• Inchi： 1S/C19H16N4O3S/c24-18(12-15-13-4-1-2-5-16(13)26-22-15)20-9-10-23-19(25)8-7-14(21-23)17-6-3-11-27-17/h1-8,11H,9-10,12H2,(H,20,24)
• InChI Key： GAYLFSNCISQVPK-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2SC=CC=2)C=CC1=O)(=O)CC1C2=CC=CC=C2ON=1

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide

Introduction to 2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 1219906-95-2)

2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric units, making it a promising candidate for drug discovery and development. The presence of a benzoxazole moiety, combined with a dihydropyridazine scaffold and an acetamide functional group, endows this molecule with a diverse array of interactions that could be exploited for therapeutic purposes.

The CAS number 1219906-95-2 provides a unique identifier for this compound, facilitating its recognition in scientific literature, databases, and regulatory filings. The molecular structure of this compound is characterized by its complexity, which arises from the concatenation of several heterocyclic rings and functional groups. This complexity is not merely an academic curiosity but rather a deliberate design choice that can influence its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicine. The benzoxazole ring is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The dihydropyridazine moiety is another key structural feature that has been extensively studied for its vasodilatory and calcium channel modulating properties. When combined with an acetamide group, these structural elements create a molecule with the potential to interact with multiple biological targets.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The flexibility provided by the dihydropyridazine ring allows for the introduction of various substituents that can fine-tune its biological activity. This modular approach to drug design is highly valued in medicinal chemistry because it enables the rapid generation of libraries of compounds that can be screened for activity against specific disease targets.

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure the formation of the desired product without unwanted side reactions. The use of advanced catalytic systems and purification techniques has been crucial in achieving high yields and purity levels.

From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled using various computational methods. These studies have provided insights into its binding modes with potential biological targets and have helped predict its pharmacological activity. For instance, molecular docking simulations have shown that this compound can interact with enzymes and receptors involved in metabolic pathways relevant to inflammation and cancer.

The biological evaluation of CAS No. 1219906-95-2 has revealed promising preliminary results in vitro. Initial assays have indicated that this compound exhibits inhibitory activity against certain enzymes that are overexpressed in tumor cells. Additionally, it has shown potential as an anti-inflammatory agent by modulating the activity of key inflammatory cytokines. These findings are particularly encouraging given the growing demand for alternative therapeutic strategies that can target multiple disease mechanisms simultaneously.

The structural features of this molecule also make it an attractive candidate for further investigation in the field of drug delivery systems. The presence of both hydrophilic and hydrophobic regions allows for the development of prodrugs or nanoparticles that can enhance its bioavailability and targeted delivery to specific tissues or organs.

In conclusion, 2-(1,2-benzoxazol-3-yl)-N-{2-6-o x o -3 -(thiophen - 2 - yl) - 1 , 6 - dihydrop y ridazin - 1 - ylethyl}acetamide (CAS No. 1219906 -95 - 2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric units holds great promise for future medical applications, particularly in areas such as oncology and immunology.